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Quantitative Data on Hydrolysis and Stability

The table below summarizes the available experimental data on the hydrolysis of trifloxystrobin.

Property Value Experimental Conditions
Source /
Reference

Hydrolysis Half-life
(pH 7)

11.4 weeks (approx. 79.8
days)

Temperature: 27°C [1]

Hydrolysis Half-life
(pH 9)

27 hours (approx. 1.1 days) Temperature: Not specified
(ambient)

[1]

Hydrolysis Half-life
(pH 5)

Stable (no significant
hydrolysis)

Temperature: Not specified
(ambient)

[1]

Major Degradation
Product

TFS-acid (with EE
conformation)

Process: Hydrolysis [2]

Photolysis Half-life
in Water

0.7 - 1.3 days (Summer,
environmental)

Condition: Aquatic
photolysis

[2]

31.5 hours (lab) Condition: Photolysis in
water

[1]
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Detailed Experimental Methodologies

The following section outlines the general methodologies used to generate the data in the tables above, based

on descriptions from the scientific literature.

Protocol for Hydrolysis Kinetics

This methodology is used to determine the half-lives at different pH levels [2] [1].

Solution Preparation: Aqueous buffer solutions are prepared at the target pH levels (e.g., 5, 7, and
9).

Compound Introduction: Trifloxystrobin is introduced into the buffers, often in a controlled, dark
environment to isolate chemical hydrolysis from photolytic degradation.

Incubation & Sampling: The solutions are maintained at a constant temperature (e.g., 27°C).
Samples are taken at regular time intervals.

Analysis: The concentration of trifloxystrobin and its metabolites (like TFS-acid) in the samples is
quantified using analytical techniques, likely High-Performance Liquid Chromatography (HPLC).

Kinetic Modeling: The degradation data is fitted to kinetic models (e.g., first-order or two-
compartment first+first-order kinetics) to calculate the half-life.

Protocol for Adsorption-Desorption in Soil

This describes how the soil mobility potential is assessed [2].

Soil Characterization: A set of soils with varying properties (organic matter content, clay content,

pH) is selected.
Equilibration: Soil samples are equilibrated with aqueous solutions containing trifloxystrobin or

TFS-acid.
Centrifugation/Filtration: The soil and water phases are separated.

Analysis: The concentration of the compound in the water phase is measured. The amount adsorbed
to the soil is calculated by difference.

Isotherm Application: The data is applied to adsorption models (Linear and Freundlich isotherms) to
calculate partition coefficients (KD, KOC), which indicate leaching potential.

Degradation Pathway and Experimental Workflow
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The diagram below illustrates the primary degradation pathway of trifloxystrobin in the environment and

the logical flow of experiments to study it.
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Diagram of trifloxystrobin's degradation pathways and key testing methodologies.

Key Conclusions for Researchers

pH-Dependent Stability: Trifloxystrobin is stable under acidic conditions (pH 5) but undergoes

increasingly rapid hydrolysis as pH increases, with a half-life of less than two days under alkaline
conditions (pH 9) [1].

Metabolite Mobility: The primary metabolite, TFS-acid, has a higher potential for leaching into
lower soil horizons compared to the parent compound due to weaker adsorption to soil particles [2].

Rapid Environmental Degradation: In the aqueous environment, trifloxystrobin is susceptible to
rapid photodegradation, with half-lives on the order of one to two days [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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